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Compound of Interest

Compound Name: NSC 13138

Cat. No.: B181761

Essential Safety and Handling Guide for NSC 13138

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
NSC 13138, also known as Cinchoninic acid or 4-Carboxyquinoline. Adherence to these
procedures is essential to ensure a safe laboratory environment.

Hazard Identification and Classification

NSC 13138 is classified with the following hazards:
e H315: Causes skin irritation[1][2][3]
e H319: Causes serious eye irritation[1][2]

o H335: May cause respiratory irritation

Physical and Chemical Properties
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Property Value Source
Molecular Formula C10H7NO:2
Molecular Weight 173.17 g/mol
Appearance Cream-colored to light brown
powder
Melting Point 254-255 °C
Test Result Species Source
Intraperitoneal LD50 200 mg/kg Mouse

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the specific PPE requirements for the
planned experimental procedure. However, the following provides a baseline for handling NSC
13138.

Standard Handling

PPE Category Specification Rationale
) Chemical-resistant gloves To prevent skin contact and
Hand Protection o S
(e.g., Nitrile) irritation.
] Safety glasses with side To protect eyes from dust
Eye Protection _ _
shields or goggles particles and splashes.
) ) NIOSH-approved N95 dust To prevent respiratory tract
Respiratory Protection ) o ) ]
mask or higher irritation from dust inhalation.

] To protect skin and personal
Body Protection Laboratory coat ) o
clothing from contamination.

Operations with High Exposure Risk
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For procedures with a higher risk of aerosolization or significant dust generation (e.g., weighing
large quantities, sonication), the following enhanced PPE is recommended:

PPE Category Specification Rationale
) ) Full-face respirator with For enhanced respiratory and
Respiratory Protection ] ) ] ]
appropriate cartridges facial protection.
] Chemical-resistant apron or To provide an additional layer
Body Protection ) ) )
coveralls of protection against spills.

Operational and Disposal Plans
Experimental Workflow and Handling

The following diagram outlines the standard operating procedure for the safe handling of NSC
13138, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of NSC 13138.
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Storage

o Stock Solutions: Store at -20°C for up to one month or at -80°C for up to six months.

o Powder: Keep in a tightly sealed container in a dry, well-ventilated area.

Disposal

Dispose of NSC 13138 and any contaminated materials in accordance with all applicable
federal, state, and local regulations. Waste should be treated as hazardous chemical waste. Do
not allow the material to enter drains or waterways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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